Cas no 93613-08-2 (3-(2-fluoroethoxy)phenol)

3-(2-Fluoroethoxy)phenol is a fluorinated phenolic compound characterized by the presence of a 2-fluoroethoxy substituent on the phenol ring. This structural modification enhances its reactivity and potential utility in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The fluorine atom introduces electron-withdrawing effects, which can influence the compound's binding affinity and metabolic stability. Its phenol group allows for further functionalization, making it a versatile intermediate. The compound's well-defined structure and purity ensure reproducibility in research and industrial applications. Suitable for use in cross-coupling reactions and derivatization, 3-(2-fluoroethoxy)phenol is a valuable building block in medicinal chemistry and material science.

3-(2-fluoroethoxy)phenol structure

Product name:3-(2-fluoroethoxy)phenol

CAS No:93613-08-2

MF:C₈H₉FO₂

MW:156.154266119003

MDL:MFCD11521333

CID:1981484

PubChem ID:15058638

3-(2-fluoroethoxy)phenol Chemical and Physical Properties

Names and Identifiers

- 3-(2-FLUOROETHOXY)-PHENOL
- 3-(2-fluoroethoxy)phenol
- BHHHDKLYOOPAFQ-UHFFFAOYSA-N
- 93613-08-2
- AKOS006325602
- EN300-3218359
- SCHEMBL10458235
- 2-fluoroethyl 3-hydroxyphenyl ether
- MDL： MFCD11521333
- Inchi： InChI=1S/C8H9FO2/c9-4-5-11-8-3-1-2-7(10)6-8/h1-3,6,10H,4-5H2
- InChI Key： BHHHDKLYOOPAFQ-UHFFFAOYSA-N
- SMILES： C1=CC(=CC(=C1)OCCF)O

Computed Properties

Exact Mass: 156.05865769Da
Monoisotopic Mass: 156.05865769Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 108
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 29.5Å²
XLogP3: 2

3-(2-fluoroethoxy)phenol Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
1PlusChem	1P028QTC-500mg	3-(2-fluoroethoxy)phenol	93613-08-2	95%	500mg	$1012.00	2024-04-20
Aaron	AR028R1O-1g	3-(2-fluoroethoxy)phenol	93613-08-2	95%	1g	$1381.00	2025-02-16
Aaron	AR028R1O-50mg	3-(2-fluoroethoxy)phenol	93613-08-2	95%	50mg	$340.00	2025-02-16
Aaron	AR028R1O-250mg	3-(2-fluoroethoxy)phenol	93613-08-2	95%	250mg	$695.00	2025-02-16
Enamine	EN300-3218359-10g	3-(2-fluoroethoxy)phenol	93613-08-2	95%	10g	$4236.0	2023-09-04
Aaron	AR028R1O-10g	3-(2-fluoroethoxy)phenol	93613-08-2	95%	10g	$5850.00	2024-07-18
1PlusChem	1P028QTC-50mg	3-(2-fluoroethoxy)phenol	93613-08-2	95%	50mg	$335.00	2024-04-20
1PlusChem	1P028QTC-250mg	3-(2-fluoroethoxy)phenol	93613-08-2	95%	250mg	$664.00	2024-04-20
1PlusChem	1P028QTC-100mg	3-(2-fluoroethoxy)phenol	93613-08-2	95%	100mg	$485.00	2024-04-20
Enamine	EN300-3218359-2.5g	3-(2-fluoroethoxy)phenol	93613-08-2	95.0%	2.5g	$1931.0	2025-03-19

3-(2-fluoroethoxy)phenol Related Literature

1. X-Ray absorption in homogeneous catalysis research: the iron-catalyzed Michael addition reaction by XAS, RIXS and multi-dimensional spectroscopy†

Matthias Bauer,Christoph Gastl Phys. Chem. Chem. Phys., 2010,12, 5575-5584
2. Stabilization of peptides against proteolysis through disulfide-bridged conjugation with synthetic aromatics†

Yaqi Chen,Tao Li,Shiyan Cheng,Jinghui Wang,Yibing Zhao,Chuanliu Wu Org. Biomol. Chem., 2017,15, 1921-1929
3. Study by ultraviolet–visible derivative spectrophotometry of some antibiotics. Part I. Molecular interactions of benzylpenicillin in aqueous solution

Analyst, 1994,119, 1087-1091
4. Structurally defined nanographene-containing conjugated polymers for high quality dispersions and optoelectronic applications†

Po-I. Wang,Wojciech Pisula,Klaus Müllen,Der-Jang Liaw Polym. Chem., 2016,7, 6211-6219
5. Synthesis of azonia cyanine derivatives as NIR fluorescent probes for nucleic acid detection and cell imaging†

Yuan Chen,Xue-Rui Wei,Ru Sun,Yu-Jie Xu Anal. Methods, 2019,11, 3523-3531

Related Categories

Additional information on 3-(2-fluoroethoxy)phenol

Comprehensive Overview of 3-(2-fluoroethoxy)phenol (CAS No. 93613-08-2): Properties, Applications, and Research Insights

3-(2-fluoroethoxy)phenol (CAS No. 93613-08-2) is a fluorinated phenolic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a phenol core with a 2-fluoroethoxy substituent, which enhances its bioavailability and metabolic stability. This compound is often explored as an intermediate in the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) disorders and anti-inflammatory agents. Its fluorine atom contributes to improved lipophilicity, a critical factor in drug design.

Recent studies highlight the growing demand for fluorinated aromatic compounds like 3-(2-fluoroethoxy)phenol in medicinal chemistry. Researchers are investigating its potential as a building block for PET (positron emission tomography) tracers, given the role of fluorine-18 isotopes in diagnostic imaging. This aligns with the surge in interest for precision medicine and non-invasive diagnostic tools, which dominate current healthcare trends. Additionally, its applications extend to material science, where fluorinated phenols are used to modify polymer properties for enhanced durability.

The synthesis of 3-(2-fluoroethoxy)phenol typically involves nucleophilic substitution reactions between phenol derivatives and 2-fluoroethyl halides. Optimizing reaction conditions to achieve high yields while minimizing byproducts remains a focal point in organic chemistry forums. Environmental concerns around fluorinated compounds have also spurred innovations in green chemistry approaches, such as catalytic fluorination and solvent-free protocols. These advancements address the broader industry shift toward sustainable chemical production.

From a commercial perspective, CAS No. 93613-08-2 is listed in catalogs of specialty chemical suppliers catering to pharmaceutical R&D and contract manufacturing organizations (CMOs). Pricing and purity (>98%) are frequently searched parameters, reflecting buyer priorities. Regulatory compliance, particularly regarding REACH and FDA guidelines for fluorinated intermediates, is another hot topic among procurement specialists. Analytical methods like HPLC and NMR are standard for quality control, ensuring batch-to-batch consistency.

Future directions for 3-(2-fluoroethoxy)phenol research may explore its utility in bioconjugation for antibody-drug conjugates (ADCs) or as a precursor for ionic liquids with tailored properties. The compound’s versatility underscores its relevance in interdisciplinary fields, from drug discovery to advanced materials. As synthetic methodologies evolve, this fluorophenol derivative is poised to remain a key player in innovation-driven industries.